Cas no 20308-68-3 (Azepan-1-yl-(3-methylphenyl)methanone)

• Product Name: Azepan-1-yl-(3-methylphenyl)methanone
• CAS No: 20308-68-3
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1392703
• PubChem ID: 247215
• Update Time: 2025-04-20

Azepan-1-yl-(3-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Azepan-1-yl-(3-methylphenyl)methanone
• azepan-1-yl(3-methylphenyl)methanone
• NSC61581
• AC1L6JSH
• AC1Q5ENN
• CBMicro_016070
• Ambcb5271724
• 1-(3-methylbenzoyl)azepane
• SureCN10174633
• MLS000532777
• azepan-1-yl(3-methylphenyl)methanone; NSC61581; AC1L6JSH; AC1Q5ENN; CBMicro_016070; Ambcb5271724; 1-(3-methylbenzoyl)azepane; SureCN10174633; MLS000532777;
• SCHEMBL10174633
• 20308-68-3
• SMR000140215
• CHEMBL1597374
• NSC-61581
• Cambridge id 5271724
• DTXSID60289490
• BIM-0016288.P001
• HMS2481D16
• CCG-5309
• AB00078546-01
• AKOS003854298

• Inchi： 1S/C14H19NO/c1-12-7-6-8-13(11-12)14(16)15-9-4-2-3-5-10-15/h6-8,11H,2-5,9-10H2,1H3
• InChI Key： SSWODRVIEQMLGC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)N1CCCCCC1

Computed Properties

• Exact Mass: 217.14700
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 2.94910